Cas no 2361658-23-1 (N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide)

• Product Name: N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide
• CAS No: 2361658-23-1
• MF: C₁₂H₁₀F₅NO
• MW: 279.205920696259
• CID: 5979481
• PubChem ID: 139017806
• Update Time: 2025-06-30

N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide
• 2361658-23-1
• Z3253676841
• EN300-26575708
• N-{[3-(pentafluoroethyl)phenyl]methyl}prop-2-enamide
• N-[[3-(1,1,2,2,2-Pentafluoroethyl)phenyl]methyl]prop-2-enamide

• Inchi： 1S/C12H10F5NO/c1-2-10(19)18-7-8-4-3-5-9(6-8)11(13,14)12(15,16)17/h2-6H,1,7H2,(H,18,19)
• InChI Key： FWPYHQQKPNXLCN-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(CNC(C=C)=O)C=1)F

Computed Properties

• Exact Mass: 279.06825475g/mol
• Monoisotopic Mass: 279.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide

N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide (CAS No. 2361658-23-1): A Comprehensive Overview

N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide (CAS No. 2361658-23-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular formula of N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide is C₁₄H₉F₅NO, and its molecular weight is approximately 298.21 g/mol. The compound features a pentafluoroethyl group attached to a phenyl ring, which is then linked to a propenamide moiety. This combination of functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various research applications.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique properties and potential therapeutic applications. The presence of the pentafluoroethyl group in N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide significantly influences its chemical reactivity and biological activity. Fluorine atoms are known for their high electronegativity and small atomic radius, which can enhance the lipophilicity and metabolic stability of organic molecules.

One of the key areas of research involving N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide is its potential as a drug candidate. Preliminary studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide has also shown potential as an anti-cancer agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound effectively induced apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The structural characteristics of N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide make it an attractive candidate for further optimization through medicinal chemistry approaches. For example, modifications to the propenamide moiety or the phenyl ring can potentially enhance its potency and selectivity for specific biological targets. Such efforts are crucial for developing more effective therapeutic agents with improved safety profiles.

Beyond its therapeutic potential, N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide has also been explored as a tool compound in chemical biology research. Its unique chemical structure allows it to serve as a probe for studying protein-ligand interactions and other biological processes. For instance, researchers at the University of California, San Francisco (UCSF) utilized this compound to investigate the binding kinetics and affinity of specific protein targets involved in signal transduction pathways.

The synthesis of N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using palladium catalysts. Advances in synthetic methodologies have facilitated the production of this compound on a larger scale, making it more accessible for both academic and industrial research.

In conclusion, N-{3-(pentafluoroethyl)phenylmethyl}prop-2-enamide (CAS No. 2361658-23-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent or research tool. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its properties for specific applications.